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Compound of Interest

Compound Name: Dihydro cuminyl alcohol

Cat. No.: B15511849

An In-depth Technical Guide

This document provides a comprehensive overview of the safety data, handling precautions,
and toxicological profile of Dihydro cuminyl alcohol, also commonly known as Perillyl alcohol
(CAS No. 536-59-4). This guide is intended for researchers, scientists, and professionals in the
drug development field who may be working with this compound. Information is presented in a
structured format, including detailed tables of quantitative data, experimental protocols for
safety assessments, and visualizations of its biological signaling pathways.

Chemical and Physical Properties

Dihydro cuminyl alcohol is a monoterpene alcohol found in various essential oils. It is a
colorless to light yellow liquid with a characteristic odor.[1][2][3] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C10H160 [1114]
Molecular Weight 152.23 g/mol [1][4]
Appearance .Clef:lr colorless to light yellow 1212

liquid
Boiling Point 119-121 °C at 11 mm Hg [L1121[31[4115]
Melting Point 271-272 °C [1][3][5]
Flash Point >230 °F (>110 °C) [1][2][5]
Density 0.96 g/mL at 25 °C [L112][31[41[5]

Refractive Index

n20/D 1.501

[11(2][31[4105]

Vapor Pressure

0.00628 mmHg at 25°C

[1]

Solubility

Very slightly soluble in water;

soluble in alcohol, oils, DMSO,

and DMF.

[3]

Storage Temperature

2-8°C under inert gas

(Nitrogen or Argon)

[1]5]

Safety and Hazard Information

Dihydro cuminyl alcohol is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions.

GHS Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation.

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation.
Tract Irritation)

Hazard and Precautionary Statements

» Hazard Codes: Xi (Irritant)[1]
¢ Risk Statements: R36/37/38 - Irritating to eyes, respiratory system and skin.[5]

o Safety Statements: S26 - In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice. S36/39 - Wear suitable protective clothing and eye/face protection.

[1][5]

Handling and Storage

Proper handling and storage procedures are essential to ensure safety when working with
Dihydro cuminyl alcohol.

» Handling: Avoid contact with skin and eyes.[6] Do not breathe vapors or mists.[6] Use only in
a well-ventilated area.[6] Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep
away from heat and ignition sources.[6] Recommended storage temperature is between 2-
8°C.[1][5]

Exposure Controls and Personal Protective

Equipment

Engineering controls and personal protective equipment (PPE) are necessary to minimize
exposure.
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Control Parameter Recommendation

Work in a well-ventilated area. Use of a fume

Engineering Controls i
hood is recommended.

Wear chemical safety goggles or a face shield.

[6]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber), a lab coat, and other protective clothing

as needed to prevent skin contact.[6]

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an organic vapor

cartridge.

First-Aid Measures

In case of exposure, follow these first-aid procedures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Toxicological Information

Dihydro cuminyl alcohol is moderately toxic by ingestion and is a severe skin irritant.[2][3][7]

Toxicity Data Value Species Reference(s)

Acute Oral LD50 2100 mg/kg Rat [3]
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Experimental Protocols

The following are detailed methodologies for key toxicological assessments based on
internationally recognized guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)

Objective: To determine the acute oral median lethal dose (LD50) of Dihydro cuminyl alcohol.

Methodology:

Animal Model: Healthy, young adult female rats are used, as they are generally considered
to be the more sensitive sex.

e Housing and Fasting: Animals are housed in standard laboratory conditions and fasted
overnight prior to dosing.

o Dose Administration: The substance is administered orally via gavage. A starting dose is
selected based on available data, and subsequent doses are adjusted up or down by a
constant factor depending on the outcome for the previous animal.

» Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.

» Endpoints: The primary endpoint is mortality. Clinical signs, body weight changes, and gross
pathological findings are also recorded. The LD50 is calculated using a maximum likelihood
method.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD Guideline 439)

Objective: To assess the potential of Dihydro cuminyl alcohol to cause skin irritation.

Methodology:
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e Test System: A reconstructed human epidermis model, which mimics the biochemical and
physiological properties of the upper layers of human skin, is used.

e Procedure: A small amount of the test substance is applied topically to the tissue surface.

o Exposure and Incubation: The tissues are exposed to the substance for a defined period,
after which it is removed, and the tissues are incubated to allow for the expression of
cytotoxic effects.

 Viability Assessment: Cell viability is measured by the enzymatic conversion of MTT into a
blue formazan salt, which is quantified spectrophotometrically.

o Classification: A substance is classified as an irritant if the mean tissue viability is reduced
below a defined threshold (typically 50%) compared to negative controls.

Biological Sighaling Pathways

Recent research has focused on the anti-cancer properties of Dihydro cuminyl alcohol
(Perillyl alcohol). It has been shown to induce apoptosis and inhibit cell proliferation in various
cancer cell lines through the modulation of several key signaling pathways.

Overview of Apoptosis Induction

The diagram below illustrates the general workflow for assessing the induction of apoptosis in
cancer cells treated with Dihydro cuminyl alcohol.
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Workflow for Apoptosis Assessment.

Key Signaling Pathways Affected by Dihydro Cuminyl
Alcohol

Dihydro cuminyl alcohol exerts its anti-cancer effects by modulating multiple signaling
cascades within tumor cells. The following diagram provides a simplified overview of some of

the key pathways involved.
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Modulation of Cancer Signaling Pathways.

Conclusion

Dihydro cuminyl alcohol is a valuable compound for research, particularly in the field of
oncology. However, it is essential to be aware of its hazardous properties and to implement
appropriate safety measures. This guide provides a comprehensive summary of the available
safety data and handling precautions to ensure its safe use in a laboratory setting.
Researchers should always consult the most up-to-date Safety Data Sheet from their supplier

before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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